(E)-isopropyl 2-(2-cyano-3-(5-methylthiophen-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: propan-2-yl 2-[[(E)-2-cyano-3-(5-methylthiophen-2-yl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H22N2O3S2/c1-12(2)26-21(25)18-16-6-4-5-7-17(16)28-20(18)23-19(24)14(11-22)10-15-9-8-13(3)27-15/h8-10,12H,4-7H2,1-3H3,(H,23,24)/b14-10+
• InChI Key: BWTNKNWCYNXCOC-GXDHUFHOSA-N
• Canonical SMILES: CC1=CC=C(S1)C=C(C#N)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC(C)C
• Isomeric SMILES: CC1=CC=C(S1)/C=C(\C#N)/C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC(C)C
• Molecular Formula: C21H22N2O3S2
• Molecular Weight: 414.5 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

A new [2 + 2+1] cyclization of 3-(2-aryl-2-oxoethylidene)-2-oxindoles and two equivalents of α-thiocyanato ketones in the presence of potassium t-butoxide under microwave irradiation (MW) were disclosed to provide 2,3,5-trisubstituted thiophene derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific thiophene derivative would depend on its exact structure. For example, the melting point and NMR data for ethyl (E)-2-cyano-3-(thiophen-2-yl)acrylate has been reported.

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, such as the compound , have been of interest to a growing number of scientists as a potential class of biologically active compounds. .

Industrial Chemistry

. This suggests that the compound could potentially be used in industries that require protection against corrosion.

Organic Semiconductors

. This implies that the compound could be used in the development of new organic semiconductor materials.

Organic Field-Effect Transistors (OFETs)

.

Organic Light-Emitting Diodes (OLEDs)

. This suggests that the compound could potentially be used in the development of new OLED materials.

Pharmacological Properties

. This implies that the compound could potentially be used in the development of new drugs with these properties.

Mechanism of Action

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs). Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene derivatives continue to be an area of active research due to their wide range of applications and potential biological activity. Future work may involve the development of new synthetic methods, exploration of their properties, and investigation of their biological activity.